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Introduction
2-Hydroxyethyl acetate, also known as ethylene glycol monoacetate, is a versatile chemical

intermediate and solvent used in various industrial and pharmaceutical applications.[1][2][3] Its

presence and purity are critical parameters that necessitate a reliable and accurate analytical

method for its quantification. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful

analytical technique that offers high sensitivity and selectivity for the analysis of volatile and

semi-volatile compounds like 2-hydroxyethyl acetate.[1][4] This document provides a detailed

protocol for the quantitative analysis of 2-hydroxyethyl acetate using GC-MS.

Quantitative Data Summary
The following table summarizes the expected quantitative performance of the described GC-

MS method for the analysis of 2-hydroxyethyl acetate. This data is representative and may

vary based on the specific instrumentation and laboratory conditions.
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Parameter Value

Retention Time (RT) Approximately 8.5 minutes

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.5 µg/mL

Linearity (R²) > 0.995

Precision (%RSD) < 5%

Accuracy (% Recovery) 95 - 105%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: GC-MS Analysis of 2-Hydroxyethyl
Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165343#gc-ms-analysis-protocol-for-2-hydroxyethyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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